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Compound of Interest

Compound Name: 1,4-Diisopropyl-2-methylbenzene

Cat. No.: B1295472 Get Quote

An In-depth Technical Guide on the Isomers of Diisopropyl-methylbenzene

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the isomers of diisopropyl-

methylbenzene, focusing on their chemical structures, physicochemical properties, and

relevant experimental methodologies. The content is structured to serve as a practical

reference for professionals in the fields of chemical research and pharmaceutical development.

Isomers of Diisopropyl-methylbenzene
Diisopropyl-methylbenzene (C₁₃H₂₀) exists as six distinct positional isomers, differentiated by

the arrangement of one methyl and two isopropyl groups on the benzene ring. The structural

variations among these isomers lead to differences in their physical and chemical properties.

The six isomers are:

1,2-Diisopropyl-3-methylbenzene

1,2-Diisopropyl-4-methylbenzene

1,3-Diisopropyl-2-methylbenzene

1,3-Diisopropyl-5-methylbenzene
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1,4-Diisopropyl-2-methylbenzene

2,4-Diisopropyl-1-methylbenzene

Physicochemical Properties
The following table summarizes the key quantitative data for the known isomers of diisopropyl-

methylbenzene. Data for some isomers are limited in publicly available literature.
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Isomer
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/mL at
25°C)

1,4-

Diisopropyl-2-

methylbenze

ne

58502-85-5 C₁₃H₂₀ 176.30[1][2] Not Available Not Available

2,4-

Diisopropyl-1-

methylbenze

ne

1460-98-6 C₁₃H₂₀ 176.30[3] Not Available Not Available

1,3-

Diisopropyl-5-

methylbenze

ne

3055-14-9 C₁₃H₂₀ 176.30[4][5] Not Available Not Available

1,2-

Diisopropyl-3-

methylbenze

ne

Not Available C₁₃H₂₀ 176.30 Not Available Not Available

1,2-

Diisopropyl-4-

methylbenze

ne

Not Available C₁₃H₂₀ 176.30 Not Available Not Available

1,3-

Diisopropyl-2-

methylbenze

ne

Not Available C₁₃H₂₀ 176.30 Not Available Not Available

Experimental Protocols
Detailed methodologies for the synthesis and analysis of diisopropyl-methylbenzene isomers

are crucial for research and development. Below are representative protocols.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Diisopropyl-2-methylbenzene
https://wap.guidechem.com/encyclopedia/1-4-di-iso-propyl-2-methylbenz-dic252160.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-2_4-diisopropylbenzene
https://www.sigmaaldrich.com/CA/en/product/synthonixcorporation/sy3h9a7be105
https://www.chemscene.com/product/3055-14-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis via Friedel-Crafts Alkylation
This protocol describes a general method for the synthesis of diisopropyl-methylbenzene

isomers by the alkylation of toluene with isopropyl alcohol.

Objective: To synthesize a mixture of diisopropyl-methylbenzene isomers.

Materials:

Toluene (C₇H₈)

Isopropyl alcohol (C₃H₈O)

Anhydrous Aluminum chloride (AlCl₃) - Catalyst

Dichloromethane (CH₂Cl₂) - Solvent

5% Hydrochloric acid (HCl)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) - Drying agent

Procedure:

Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a dropping funnel. Protect the apparatus from atmospheric

moisture with a drying tube.

Catalyst Suspension: Add anhydrous AlCl₃ to dichloromethane in the flask and cool the

mixture in an ice bath to 0-5 °C.

Reactant Addition: Prepare a mixture of toluene and isopropyl alcohol in the dropping funnel.

Add this mixture dropwise to the stirred AlCl₃ suspension over 30 minutes, maintaining the

temperature below 10 °C.
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Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm

to room temperature. Stir for 2-4 hours. Monitor the reaction progress using Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Quenching: Slowly and carefully pour the reaction mixture over crushed ice containing

concentrated HCl to decompose the aluminum chloride complex.

Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the

organic layer sequentially with 5% HCl, water, saturated NaHCO₃ solution, and finally with

brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄. Filter the drying

agent and remove the solvent (dichloromethane) using a rotary evaporator.

Purification: Purify the resulting crude oil by fractional distillation under reduced pressure to

separate the isomeric products.

Isomer Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol outlines a standard method for the separation and identification of diisopropyl-

methylbenzene isomers.

Objective: To separate and identify the isomers in a synthesized mixture.

Instrumentation:

Gas Chromatograph with a Mass Spectrometer detector (GC-MS)

Capillary Column: Phenyl-methylpolysiloxane (e.g., HP-5ms or equivalent), 30 m x 0.25 mm

ID, 0.25 µm film thickness.

Procedure:

Sample Preparation: Dilute the sample mixture (1 µL) in a suitable solvent like hexane or

dichloromethane (1 mL).
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GC Conditions:

Injector Port Temperature: 250 °C

Carrier Gas: Helium, with a constant flow rate of 1.0 mL/min.

Injection Mode: Split (e.g., 50:1 split ratio).

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: Increase at 10 °C/min to 280 °C.

Final hold: Hold at 280 °C for 5 minutes.

MS Conditions:

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Scan Range: m/z 40-300.

Data Analysis: Identify the individual isomers by comparing their retention times and the

fragmentation patterns in their mass spectra with those of known standards or reference

libraries. The similarities in mass spectra can make differentiation challenging, sometimes

requiring analysis of retention indices on different polarity columns for confirmation.[6][7]

Mandatory Visualization
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Diisopropyl-methylbenzene Core (C13H20)
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1,2-Diisopropyl-3-methylbenzene 1,2-Diisopropyl-4-methylbenzene 1,3-Diisopropyl-2-methylbenzene 1,3-Diisopropyl-5-methylbenzene 1,4-Diisopropyl-2-methylbenzene 2,4-Diisopropyl-1-methylbenzene
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Caption: Logical relationship of diisopropyl-methylbenzene isomers.
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Toluene + Isopropyl Alcohol

Friedel-Crafts Alkylation
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AlCl3 in Dichloromethane

Quench with Ice/HCl

Separatory Funnel Work-up
(Wash with HCl, H2O, NaHCO3, Brine)

Dry with MgSO4

Solvent Removal
(Rotary Evaporation)

Fractional Distillation

Purified Isomer Mixture

Click to download full resolution via product page

Caption: Experimental workflow for Friedel-Crafts synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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